Cas no 816458-06-7 (1H-Pyrrole-3-carboxylicacid, 2-(3-methylphenyl)-, methyl ester)

• Product name: 1H-Pyrrole-3-carboxylicacid, 2-(3-methylphenyl)-, methyl ester
• CAS No: 816458-06-7
• MF: C₁₃H₁₃NO₂
• MW: 215.24782
• CID: 715515
• PubChem ID: 11148609

1H-Pyrrole-3-carboxylicacid, 2-(3-methylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 2-(3-methylphenyl)-, methyl ester
• 1H-Pyrrole-3-carboxylicacid,2-(3-methylphenyl)-,methylester(9CI)
• Methyl 2-(m-tolyl)-1H-pyrrole-3-carboxylate
• 816458-06-7

• Inchi： InChI=1S/C13H13NO2/c1-9-4-3-5-10(8-9)12-11(6-7-14-12)13(15)16-2/h3-8,14H,1-2H3
• InChI Key： WHEFKDQFMFQVCE-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C2=C(C=CN2)C(=O)OC

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1Ų